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Compound of Interest

Compound Name: Triethyl orthobenzoate

Cat. No.: B167694

FOR IMMEDIATE RELEASE

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides essential, immediate safety and
logistical information for the handling of Triethyl orthobenzoate, including detailed operational
and disposal plans. Our goal is to be your preferred source for laboratory safety and chemical
handling information, building trust by providing value beyond the product itself.

Essential Safety Information at a Glance

Triethyl orthobenzoate is a combustible liquid that can cause skin and serious eye irritation,
and may cause respiratory irritation.[1] It is harmful if swallowed.[2] Adherence to proper safety
protocols is crucial to minimize risks in the laboratory.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Triethyl orthobenzoate.
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PPE Category Item Specifications

Chemical safety goggles
compliant with OSHA's eye
and face protection regulations
) in 29 CFR 1910.133 or

Eye Protection Safety Goggles
European Standard EN166 are
required.[3] A face shield may
be necessary for splash

hazards.[4]

Nitrile rubber gloves are
recommended.[2] It is crucial
to consult the glove

) ] ] manufacturer's chemical

Hand Protection Chemical-Resistant Gloves ) -

resistance data for specific
breakthrough times and to
inspect gloves for any signs of

degradation before use.

A lab coat or other protective
clothing should be worn to
] ] ] prevent skin contact.[2][4] For
Body Protection Protective Clothing )
larger scale operations,
chemical-resistant suits and

boots may be required.[4]

Respiratory Protection Vapor Respirator In well-ventilated areas,
respiratory protection may not
be necessary under normal
use conditions.[2] For
situations with potential for
inhalation exposure, such as in
poorly ventilated areas or
during spills, a NIOSH/MSHA
or European Standard EN 136
approved respirator with an
organic vapor (OV) cartridge is

recommended.[2][5] A type
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ABEK (EN14387) filter

provides broader protection.[5]

Physical and Chemical Properties

Property Value

CAS Number 1663-61-2

Molecular Formula C13H2003

Molecular Weight 224.30 g/mol

Appearance Clear Liquid

Boiling Point 239 -241°C/462.2 - 465.8 °F

Flash Point 96 - 97 °C / 204.8 - 206.6 °F (closed cup)[1][2]
Density 0.991 g/mL at 25 °C

Operational Plans: From Handling to Disposal

Adherence to standardized operating procedures is critical for the safe handling and storage of
Triethyl orthobenzoate.

Handling Procedures

» Ventilation: Always handle Triethyl orthobenzoate in a well-ventilated area, preferably in a
chemical fume hood.[4]

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[4] Do not breathe vapors or mists.[3]

e Grounding: For transfers of larger quantities, ground and bond containers and receiving
equipment to prevent static discharge.[6]

» Hygiene: Wash hands thoroughly after handling.[4]

Storage Procedures
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o Container: Keep the container tightly closed.[3][4]
o Location: Store in a cool, dry, and dark place.[4] The storage area should be well-ventilated.

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[2][3] This
chemical is moisture-sensitive and decomposes in contact with water.[2][3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[6]

Disposal Plan

All waste materials must be disposed of in accordance with federal, state, and local
regulations.[4][6]

e Unused Product: If recycling is not possible, disposal may be carried out in a chemical
incinerator equipped with an afterburner and scrubber.[4]

o Contaminated Materials: Absorbent materials used for spills and contaminated PPE should
be placed in a sealed, labeled container for hazardous waste disposal.

o Containers: Handle uncleaned containers as you would the product itself.[6] Do not reuse
empty containers.

Emergency Procedures: Spills and First Aid

Immediate and appropriate response to emergencies can significantly mitigate potential harm.

Spill Response Workflow
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Chemical Spill Response Workflow
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2. Ensure Ventilation
%rotect personnel
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lPrevent spreading

Use s%nd, vermiculite, or earth

5. Absorb with Inert Material

Lise non-sparking tools

6. Collect and Containerize

lCIean spill surface

7. Decontaminate Area

lFoIIow regulations

8. Dispose of Waste

Doc&ment for safety records

9. Report the Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Triethyl orthobenzoate spill.
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First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[2][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops or persists.[2][3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Call a physician or poison control center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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